N-[(E)-(2,4-dimethoxyphenyl)methylidene]-4H-1,2,4-triazol-4-amine

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: (E)-1-(2,4-dimethoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C11H12N4O2/c1-16-10-4-3-9(11(5-10)17-2)6-14-15-7-12-13-8-15/h3-8H,1-2H3/b14-6+
• InChI Key: FXHSNCBDTMOVKY-MKMNVTDBSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/N2C=NN=C2)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=NN2C=NN=C2)OC

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-1-(2,4-DIMETHOXYPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE typically involves the reaction of 2,4-dimethoxybenzaldehyde with 4H-1,2,4-triazole in the presence of a suitable catalyst. The reaction conditions may include:

• Solvent: Common solvents used in such reactions include ethanol, methanol, or acetonitrile.
• Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.
• Catalyst: Acidic or basic catalysts may be used to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, and may include additional steps such as purification through recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-1-(2,4-DIMETHOXYPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) may be used.

Substitution Reagents: Halogenating agents or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity and could be studied for its effects on biological systems.

Medicine: Potential medicinal applications include its use as a precursor for drug development.

Industry: It may be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of (E)-1-(2,4-DIMETHOXYPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE would depend on its specific interactions with molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity.

Comparison with Similar Compounds

Similar Compounds

(E)-1-(2,4-DIMETHOXYPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE: can be compared with other triazole derivatives such as:

Uniqueness

The uniqueness of (E)-1-(2,4-DIMETHOXYPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE lies in its specific structure, which may confer unique chemical and biological properties compared to other triazole derivatives.